Cas no 58286-07-0 (Benzoic acid, 2,3,5,6-tetrafluoro-4-hydroxy-, methyl ester)

• Product Name: Benzoic acid, 2,3,5,6-tetrafluoro-4-hydroxy-, methyl ester
• CAS No: 58286-07-0
• MF: C₈H₄F₄O₃
• MW: 224.109176635742
• CID: 4049003
• PubChem ID: 13962149
• Update Time: 2025-11-02

Benzoic acid, 2,3,5,6-tetrafluoro-4-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3,5,6-tetrafluoro-4-hydroxy-, methyl ester
• SCHEMBL2878001
• methyl 2,3,5,6-tetrafluoro-4-hydroxybenzoate
• 58286-07-0

• Inchi： 1S/C8H4F4O3/c1-15-8(14)2-3(9)5(11)7(13)6(12)4(2)10/h13H,1H3
• InChI Key： YZXLUFSLROTFSH-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=C(F)C(F)=C(O)C(F)=C1F

Computed Properties

• Exact Mass: 224.00965663Da
• Monoisotopic Mass: 224.00965663Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 2,3,5,6-tetrafluoro-4-hydroxy-, methyl ester

Recent Advances in the Study of Benzoic acid, 2,3,5,6-tetrafluoro-4-hydroxy-, methyl ester (CAS: 58286-07-0)

Benzoic acid, 2,3,5,6-tetrafluoro-4-hydroxy-, methyl ester (CAS: 58286-07-0) is a fluorinated benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its tetrafluoro substitution and ester functional group, has been the subject of recent studies exploring its synthesis, reactivity, and biological activity. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current scientific and industrial relevance.

Recent studies have focused on the synthetic pathways for producing Benzoic acid, 2,3,5,6-tetrafluoro-4-hydroxy-, methyl ester with high yield and purity. A 2023 publication in the Journal of Fluorine Chemistry detailed an optimized method for its synthesis via esterification of 2,3,5,6-tetrafluoro-4-hydroxybenzoic acid under mild conditions, achieving a yield of over 90%. The study emphasized the role of catalytic systems in minimizing side reactions, which is critical for scaling up production for pharmaceutical applications.

In addition to synthetic improvements, researchers have investigated the compound's potential as a bioactive agent. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its inhibitory effects on specific bacterial enzymes, suggesting its utility as a scaffold for developing novel antibiotics. The tetrafluoro substitution was found to enhance binding affinity to target proteins, a finding supported by molecular docking simulations. These results highlight the compound's promise in addressing antibiotic resistance, a pressing global health challenge.

Further applications of Benzoic acid, 2,3,5,6-tetrafluoro-4-hydroxy-, methyl ester have been explored in material science. Its fluorinated structure contributes to thermal stability and hydrophobicity, making it a candidate for advanced polymer coatings. A collaborative study between academic and industrial researchers (2024) reported its incorporation into fluoropolymer matrices, resulting in materials with improved resistance to environmental degradation. This dual utility—both in pharmaceuticals and materials—underscores the compound's versatility and broad applicability.

Despite these advancements, challenges remain in fully understanding the compound's pharmacokinetics and long-term safety profile. Ongoing research aims to address these gaps, with particular focus on its metabolic pathways and potential toxicity. Future directions include exploring its derivatives for enhanced bioactivity and developing greener synthesis methods to align with sustainable chemistry principles. The continued investigation of Benzoic acid, 2,3,5,6-tetrafluoro-4-hydroxy-, methyl ester is expected to yield further innovations across multiple scientific disciplines.